![molecular formula C13H10ClN3 B1409004 6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine CAS No. 1851931-83-3](/img/structure/B1409004.png)
6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine
Overview
Description
“6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine” is a chemical compound. It belongs to the class of pyrrolopyridazines, which are heterocyclic compounds containing a pyrrolo[2,3-c]pyridazine ring system . Pyrrolopyridazines are known to exhibit a wide range of pharmacological activities .
Synthesis Analysis
The synthesis of pyrrolopyridazine derivatives often involves complex organic reactions. For instance, 7-Benzyl-3-oxo-7H,1,2,3,4,5,6-hexahydropyrrolo[2,3-c]pyridazine was synthesized from 1-benzyl-2, 3-dioxopyrrolidine through the corresponding 3-hydroxy, 3-chloro, 3-(diethoxycarbonyl)methyl, and 3-ethoxycarbonylmethyl derivatives .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : One of the key aspects of 6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine research involves its synthesis. For example, a study by Yakhontov et al. (1976) demonstrated the synthesis of a related compound, 7-benzyl-3-oxo-7H,1,2,3,4,5,6-hexahydropyrrolo[2,3-c]pyridazine, using a process starting from 1-benzyl-2, 3-dioxopyrrolidine (Yakhontov, Uritskaya, & Glushkov, 1976).
- Structural Analysis and DFT Calculations : Sallam et al. (2021) focused on the synthesis and structure analysis of a pyridazine analog, incorporating detailed Density Functional Theory (DFT) calculations and Hirshfeld surface studies to understand its molecular properties (Sallam et al., 2021).
Applications in Medicinal Chemistry
- Antiproliferative and Antiviral Activities : Research by Meade et al. (1992) explored the antiproliferative and antiviral activities of 4-aminopyrrolo[2,3-d]pyridazine nucleosides, a class of compounds related to 6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine. They found that certain analogues exhibited significant activity against human cytomegalovirus and herpes simplex virus (Meade, Wotring, Drach, & Townsend, 1992).
Applications in Materials Science
- Corrosion Inhibition : A study by Mashuga et al. (2017) investigated the inhibitory effects of pyridazine derivatives, which include 6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine, on the corrosion of mild steel in acidic environments. This research highlights the potential application of these compounds in corrosion protection (Mashuga, Olasunkanmi, & Ebenso, 2017).
Applications in Biochemical Research
- Anti-Inflammatory Activity : Mohamed et al. (2013) evaluated the anti-inflammatory activity of various pyrrolo[2,3-d]pyrimidine derivatives, closely related to 6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine. Some compounds in this study exhibited significant anti-inflammatory activities (Mohamed, Kamel, & Abd El-hameed, 2013).
properties
IUPAC Name |
6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3/c14-12-8-10-7-11(15-13(10)17-16-12)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXVYIWCLXNEEAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC3=CC(=NN=C3N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-benzyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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